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Compound of Interest

Compound Name: 2,3,6-Trifluorophenylboronic acid

Cat. No.: B1307773 Get Quote

For Immediate Reference: Do not dispose of 2,3,6-Trifluorophenylboronic acid down the

drain or in regular trash. This compound must be treated as hazardous waste and disposed of

through your institution's Environmental Health and Safety (EHS) department.

This document provides a comprehensive guide for the safe handling and proper disposal of

2,3,6-Trifluorophenylboronic acid, tailored for researchers, scientists, and professionals in

drug development. The following procedures are based on available safety data for the

compound and its close structural analogs, as well as general best practices for laboratory

chemical waste management.

Immediate Safety and Hazard Information
2,3,6-Trifluorophenylboronic acid is a hazardous substance that requires careful handling.

While a specific Safety Data Sheet (SDS) with comprehensive disposal information is not

readily available, data for the compound and its isomers indicate the following hazards:

Skin Irritation: Causes skin irritation.

Eye Irritation: Causes serious eye irritation.

Respiratory Irritation: May cause respiratory irritation.

Personal Protective Equipment (PPE): When handling 2,3,6-Trifluorophenylboronic acid in

solid or solution form, it is imperative to wear appropriate PPE, including:
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Chemical-resistant gloves (e.g., nitrile)

Safety goggles or a face shield

A lab coat

All handling of this compound should be conducted in a well-ventilated area, preferably within a

chemical fume hood.

Quantitative Hazard and Exposure Data
Specific occupational exposure limits for 2,3,6-Trifluorophenylboronic acid have not been

established by major regulatory bodies. The absence of this data underscores the importance

of minimizing exposure and adhering to stringent safety protocols.

Hazard Statement GHS Code Description

Skin Irritation H315 Causes skin irritation.

Eye Irritation H319 Causes serious eye irritation.

Respiratory Irritation H335
May cause respiratory

irritation.

Precautionary Statement GHS Code Description

Prevention P261

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.

Prevention P271
Use only outdoors or in a well-

ventilated area.

Prevention P280

Wear protective

gloves/protective clothing/eye

protection/face protection.

Step-by-Step Disposal Protocol
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The disposal of 2,3,6-Trifluorophenylboronic acid and any materials contaminated with it

must be managed as hazardous waste.

Part 1: Disposal of Unused or Waste 2,3,6-Trifluorophenylboronic Acid

Waste Characterization: All chemical waste must be properly characterized. 2,3,6-
Trifluorophenylboronic acid waste should be classified as a hazardous solid organic waste

and an irritant.

Waste Segregation: Do not mix this waste with other chemical waste streams unless

explicitly permitted by your institution's EHS department. It is incompatible with strong

oxidizing agents and strong bases.[1]

Packaging:

For solid waste, place it in a clearly labeled, sealable container designated for hazardous

solid waste.

For solutions, collect in a sealable, labeled hazardous waste container for liquids.

Labeling: The waste container must be labeled with the words "Hazardous Waste," the full

chemical name "2,3,6-Trifluorophenylboronic acid," and an indication of the hazards (e.g.,

"Irritant").

Storage: Store the sealed and labeled waste container in a designated Satellite

Accumulation Area (SAA) within your laboratory.[2] This area should be away from

incompatible materials.

Arrange for Pickup: Contact your institution's EHS department to arrange for the pickup and

disposal of the hazardous waste. Follow their specific procedures for waste collection

requests.

Part 2: Decontamination and Disposal of Empty Containers

Empty containers of 2,3,6-Trifluorophenylboronic acid must be properly decontaminated to

ensure the safety of all personnel.
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Triple Rinse: Rinse the empty container three times with a suitable solvent in which the

compound is soluble (e.g., acetone or ethanol).

Collect Rinsate: The rinsate from all three rinses must be collected and disposed of as liquid

hazardous waste.[3] Transfer the rinsate to a designated and properly labeled hazardous

waste container.

Final Disposal of the Container: After triple rinsing and allowing the container to air dry

completely in a well-ventilated area (such as the back of a fume hood), deface the original

label. The clean, dry container can then be disposed of in the regular laboratory glassware or

plastic recycling, in accordance with your institution's guidelines.

Part 3: Spill Management

In the event of a spill, follow these procedures immediately:

Small Spills (within a fume hood):

Ensure proper PPE is worn.

Contain the spill using a chemical absorbent pad or an inert material like vermiculite or

sand.

Carefully sweep up the absorbed material and place it into a sealed bag or container.

Label the container as "Hazardous Waste" containing 2,3,6-Trifluorophenylboronic acid.

Decontaminate the spill area with a suitable solvent and collect the cleaning materials for

disposal as hazardous waste.

Large Spills or Spills Outside a Fume Hood:

Evacuate the immediate area.

Alert laboratory personnel and contact your institution's EHS office immediately.

Prevent entry into the affected area until it has been cleared by EHS personnel.
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Experimental Protocols Cited
The disposal procedures outlined are based on standard laboratory safety protocols and

hazardous waste management guidelines from various institutions.[2][3][4][5] The specific

recommendation for disposal via incineration is derived from the safety data sheet for the

structurally similar compound, 2,3,5-Trifluorophenylboronic acid, which advises to "dissolve or

mix the material with a combustible solvent and burn in a chemical incinerator equipped with an

afterburner and scrubber."

Disposal Workflow Visualization
The following diagram illustrates the decision-making process for the proper disposal of 2,3,6-
Trifluorophenylboronic acid.
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Disposal of 2,3,6-Trifluorophenylboronic Acid

Solid or Liquid Waste?

Unused/Waste Material

Empty Container?

Container

Package in sealed, labeled
hazardous waste container for solids.

Solid

Collect in sealed, labeled
hazardous waste container for liquids.

Liquid

Triple rinse with
appropriate solvent.

Yes

Segregate from incompatible materials
(strong acids, bases, oxidizers).

Store in designated
Satellite Accumulation Area.

Arrange for pickup by
Institutional EHS.

Collect all rinsate as
liquid hazardous waste.

Dispose of clean, dry container
in appropriate lab recycling.

Click to download full resolution via product page

Caption: Disposal workflow for 2,3,6-Trifluorophenylboronic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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